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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic anhydride

Cat. No.: B094382 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

characteristics of bifunctional molecules is paramount for the synthesis of novel compounds.

This guide provides a comprehensive comparison of 2,2-dimethylsuccinic anhydride and its

derivatives with related cyclic anhydrides, supported by experimental data.

Physicochemical Properties: A Comparative
Overview
The introduction of gem-dimethyl groups on the succinic anhydride scaffold significantly

influences its physical properties. Below is a comparative table of key physicochemical data for

2,2-dimethylsuccinic anhydride and its common alternatives.

Property
2,2-
Dimethylsuccinic
Anhydride

Succinic Anhydride Glutaric Anhydride

Molecular Formula C₆H₈O₃[1][2] C₄H₄O₃[3] C₅H₆O₃

Molecular Weight 128.13 g/mol [1][2] 100.07 g/mol [3] 114.10 g/mol

Melting Point 29-31 °C[4] 119-122 °C 55-57 °C

Boiling Point 219-220 °C[4] 261 °C[3] 287 °C

Appearance
White solid or

colorless liquid

Colorless needles or

white solid[3]
White solid
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Synthesis of 2,2-Dimethylsuccinic Anhydride and Its
Derivatives
The primary route to 2,2-dimethylsuccinic anhydride is through the dehydration of 2,2-

dimethylsuccinic acid, typically using a dehydrating agent like acetic anhydride. This versatile

intermediate can then be readily converted into a variety of ester and amide derivatives.

Experimental Protocols
1. Synthesis of 2,2-Dimethylsuccinic Anhydride

Materials: 2,2-dimethylsuccinic acid, acetic anhydride.

Procedure: A mixture of 2,2-dimethylsuccinic acid and acetic anhydride is heated under

reflux. After the reaction is complete, excess acetic acid and acetic anhydride are removed

under reduced pressure. The crude product is then purified by vacuum distillation.

2. Synthesis of Dimethyl 2,2-Dimethylsuccinate

Materials: 2,2-dimethylsuccinic acid, dry methanol, concentrated sulfuric acid.

Procedure: 2,2-dimethylsuccinic acid is dissolved in dry methanol with a catalytic amount of

concentrated sulfuric acid. The solution is refluxed for several hours. After cooling, the

mixture is concentrated, redissolved in an organic solvent, washed with a basic solution and

brine, and then dried. The solvent is evaporated to yield the diester.

3. Synthesis of N-Substituted 2,2-Dimethylsuccinimides

Materials: 2,2-dimethylsuccinic anhydride, primary amine.

Procedure: 2,2-dimethylsuccinic anhydride is reacted with a primary amine in a suitable

solvent at room temperature. The resulting amic acid is then cyclized to the corresponding

succinimide, often by heating.

Reactivity and Comparative Performance
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The reactivity of cyclic anhydrides is a critical factor in their application. The gem-dimethyl

substitution in 2,2-dimethylsuccinic anhydride introduces steric hindrance that can affect its

reaction rates compared to unsubstituted anhydrides.

Hydrolysis Rates
The stability of the anhydride ring towards hydrolysis is a key consideration. While specific

kinetic data for the hydrolysis of 2,2-dimethylsuccinic anhydride is not readily available in

comparative studies, the hydrolysis of succinic anhydrides is known to be influenced by steric

and electronic effects.[5] It is generally observed that increased steric bulk around the carbonyl

groups can decrease the rate of nucleophilic attack by water, suggesting that 2,2-
dimethylsuccinic anhydride would hydrolyze at a slower rate than succinic anhydride under

identical conditions. For instance, a study on alkyl oleate succinic anhydrides showed that

increased substitution near the anhydride moiety enhanced resistance to hydrolysis.[6]

Esterification and Amidation Reactions
In reactions with alcohols and amines, 2,2-dimethylsuccinic anhydride serves as an effective

acylating agent. It is a key building block in the synthesis of the HIV maturation inhibitor

Bevirimat, where it reacts with a hydroxyl group on the betulinic acid scaffold.[7][8] The reaction

is typically carried out in the presence of a base such as pyridine and a catalyst like 4-

dimethylaminopyridine (DMAP).[8][9]

While direct quantitative comparisons of reaction yields under identical conditions are sparse,

the successful synthesis of numerous derivatives demonstrates its utility. The steric hindrance

from the gem-dimethyl groups may necessitate slightly more forcing reaction conditions (e.g.,

longer reaction times or higher temperatures) compared to succinic anhydride to achieve

comparable yields.

Spectroscopic Characterization
The structural characterization of 2,2-dimethylsuccinic anhydride and its derivatives relies

heavily on spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared

(IR) spectroscopy.

NMR Spectroscopy
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The proton (¹H) and carbon-¹³ (¹³C) NMR spectra provide definitive structural information.

Table of ¹H NMR Data (CDCl₃)

Compound Chemical Shift (δ) and Multiplicity

2,2-Dimethylsuccinic Anhydride
~2.85 ppm (s, 2H, -CH₂-), ~1.35 ppm (s, 6H, -

C(CH₃)₂)

Succinic Anhydride ~2.98 ppm (s, 4H, -CH₂CH₂-)

Table of ¹³C NMR Data (CDCl₃)

Compound Chemical Shift (δ)

2,2-Dimethylsuccinic Anhydride
~175.0 (C=O), ~45.0 (-C(CH₃)₂), ~38.0 (-CH₂-),

~24.0 (-CH₃)

Succinic Anhydride ~170.0 (C=O), ~28.9 (-CH₂-)

Note: NMR chemical shifts can vary slightly depending on the solvent and concentration.

Infrared (IR) Spectroscopy
The IR spectrum of an anhydride is characterized by two distinct carbonyl (C=O) stretching

bands.

Table of IR Carbonyl Stretching Frequencies (cm⁻¹)

Compound Symmetric C=O Stretch Asymmetric C=O Stretch

2,2-Dimethylsuccinic

Anhydride
~1780 ~1860

Succinic Anhydride ~1782 ~1865

The positions of these bands are characteristic of the five-membered anhydride ring. Upon

derivatization to an ester or amide, these characteristic peaks will be replaced by the
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corresponding carbonyl absorptions for those functional groups.

Application in Drug Synthesis: The Bevirimat
Example
A significant application of 2,2-dimethylsuccinic anhydride is in the synthesis of Bevirimat, an

HIV maturation inhibitor.[7] The anhydride is used to introduce the 3,3-dimethylsuccinyl moiety

to the 3-hydroxyl group of betulinic acid.

Synthetic Workflow and Mechanism
The following diagrams illustrate the general synthetic routes for 2,2-dimethylsuccinic
anhydride derivatives and its specific application in the synthesis of Bevirimat.

Synthesis of 2,2-Dimethylsuccinic Anhydride

Derivatization Reactions
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(e.g., Acetic Anhydride)
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General synthetic routes for 2,2-dimethylsuccinic anhydride and its derivatives.
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Role of 2,2-dimethylsuccinic anhydride in the synthesis of Bevirimat.

In conclusion, 2,2-dimethylsuccinic anhydride is a valuable reagent in organic synthesis,

offering a balance of reactivity and stability influenced by its unique gem-dimethyl substitution.

Its derivatives are important scaffolds in medicinal chemistry and materials science. This guide

provides a foundational comparison to aid researchers in the selection and characterization of

appropriate building blocks for their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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